![molecular formula C20H26N6O B4007706 8-{[2-(benzylamino)pyrimidin-5-yl]methyl}-2-methylhexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one](/img/structure/B4007706.png)
8-{[2-(benzylamino)pyrimidin-5-yl]methyl}-2-methylhexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one
Overview
Description
8-{[2-(benzylamino)pyrimidin-5-yl]methyl}-2-methylhexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one is a useful research compound. Its molecular formula is C20H26N6O and its molecular weight is 366.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 366.21680947 g/mol and the complexity rating of the compound is 489. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Biological Evaluation
- Synthesis of Pyrimidine Linked Heterocyclics: Microwave irradiative cyclocondensation techniques have been utilized to create pyrimidine-linked heterocyclic compounds, showing potential in insecticidal and antibacterial applications (Deohate & Palaspagar, 2020).
- Antitubercular and Molecular Docking Studies: A series of ethyl-1-(6-(4-substitutedacetylatedpiperazin-1-yl)pyrimidin-4-yl)-5-amino-1H-pyrazole-4-carboxylate compounds were synthesized, with some showing potent activity against mycobacterium tuberculosis. This highlights the compound's relevance in developing treatments for tuberculosis (Vavaiya et al., 2022).
Heterocyclic Compound Synthesis
- Development of Heterocyclic Systems: The compound has been used as a reagent in the synthesis of various heterocyclic systems, such as pyrazolines, amino pyrimidines, and pyrimidinethiones, indicating its utility in creating novel chemical entities with potential antibacterial properties (Solankee & Patel, 2004).
- Microwave-Assisted Synthesis for Anticancer Activity: Microwave-assisted synthesis has been employed to produce benzo-, pyrido-, or pyrazino-thieno[3,2-d]pyrimidin-4-amine analogs of MPC-6827. These derivatives have been tested for their antiproliferative activity against human colorectal cancer cell lines, underscoring the compound's application in cancer research (Loidreau et al., 2020).
Drug Development and Chemical Synthesis
- Phosphodiesterase 1 Inhibitors: A set of 3-aminopyrazolo[3,4-d]pyrimidinones was designed, synthesized, and studied for inhibiting phosphodiesterase 1 (PDE1), highlighting the potential of such compounds in treating cognitive impairment associated with neurodegenerative and neuropsychiatric diseases (Li et al., 2016).
Properties
IUPAC Name |
2-[[2-(benzylamino)pyrimidin-5-yl]methyl]-8-methyl-1,3,4,6,7,9a-hexahydropyrazino[1,2-a]pyrazin-9-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N6O/c1-24-7-9-26-10-8-25(15-18(26)19(24)27)14-17-12-22-20(23-13-17)21-11-16-5-3-2-4-6-16/h2-6,12-13,18H,7-11,14-15H2,1H3,(H,21,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTMXEOXKTQQDCF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN2CCN(CC2C1=O)CC3=CN=C(N=C3)NCC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N6O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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